2-(Chloromethyl)-1,3,5-trinitrobenzene

• CAS No.: 7176-28-5
• Molecular Formula: C7H4ClN3O6
• Molecular Weight: 261.57 g/mol
• IUPAC Name: 2-(chloromethyl)-1,3,5-trinitrobenzene
• InChI: InChI=1S/C7H4ClN3O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H,3H2
• InChI Key: PUJXVDWGOSEZMH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])CCl)[N+](=O)[O-])[N+](=O)[O-]

Description

2-(Chloromethyl)-1,3,5-trinitrobenzene is a nitroaromatic compound characterized by a benzene ring substituted with three nitro groups (-NO₂) at the 1, 3, and 5 positions and a chloromethyl (-CH₂Cl) group at the 2 position.

Comparison with Similar Compounds

The following analysis compares 2-(Chloromethyl)-1,3,5-trinitrobenzene with two analogous compounds: 2,4,6-trinitrotoluene (TNT) and 2-chloro-1,3,5-trimethylbenzene .

Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Substituents	Key Functional Groups
2-(Chloromethyl)-1,3,5-trinitrobenzene	Not available	C₇H₄ClN₃O₆	Chloromethyl, three nitro	-NO₂, -CH₂Cl
2,4,6-Trinitrotoluene (TNT)	118-96-7	C₇H₅N₃O₆	Methyl, three nitro	-NO₂, -CH₃
2-Chloro-1,3,5-trimethylbenzene	1667-04-5	C₉H₁₁Cl	Chloro, three methyl	-Cl, -CH₃

Key Observations :

This could enhance nitro group destabilization, affecting explosive sensitivity or thermal stability . In contrast, 2-chloro-1,3,5-trimethylbenzene lacks nitro groups but features chlorine and methyl substituents, emphasizing steric hindrance and halogen-mediated reactivity (e.g., electrophilic substitution) .

Molecular Weight and Density :

• TNT (227.13 g/mol) and the target compound (theoretical ~262.58 g/mol) differ due to chlorine’s higher atomic mass. Increased density in the chloromethyl derivative might enhance explosive velocity but requires empirical validation.

Reactivity and Applications: TNT is a well-characterized explosive due to its balanced stability and detonation performance . The chloromethyl analog’s nitro-chloromethyl synergy could yield higher brisance but may compromise stability. 2-Chloro-1,3,5-trimethylbenzene is primarily a halogenated aromatic intermediate, lacking explosive utility but relevant in organometallic synthesis .

Research Findings and Hypotheses

• Thermal Stability : TNT decomposes at ~240°C . The chloromethyl group’s electron-withdrawing nature might lower the decomposition temperature of 2-(Chloromethyl)-1,3,5-trinitrobenzene, increasing sensitivity to heat or friction.
• Synthetic Challenges : Chloromethyl-nitrobenzene derivatives often require controlled nitration conditions to avoid premature decomposition, a hurdle absent in TNT’s industrial synthesis .
• Spectroscopic Data: Infrared (IR) spectra of 2-chloro-1,3,5-trimethylbenzene highlight C-Cl stretching at ~550–650 cm⁻¹ and methyl C-H vibrations . Similar analysis for the target compound would require nitro group (-NO₂) peaks (~1520 and 1350 cm⁻¹) and C-Cl bands.